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Compound of Interest

Compound Name: Yadanzioside L

Cat. No.: B14099515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yadanzioside L is a naturally occurring quassinoid, a class of bitter principles derived from the

plant family Simaroubaceae. Isolated from the seeds of Brucea javanica (L.) Merr., a plant with

a long history in traditional medicine, Yadanzioside L has garnered scientific interest primarily

for its antiviral activity. This technical guide provides a comprehensive overview of the chemical

structure, properties, and known biological activities of Yadanzioside L, with a focus on

experimental details and potential avenues for future research.

Chemical Structure and Properties
Yadanzioside L is a complex tetracyclic triterpenoid glycoside. Its core structure is based on

the picrasane skeleton, characteristic of quassinoids. The molecule features a highly

oxygenated framework with multiple stereocenters, a glucopyranosyl moiety, and an ester side

chain.

The chemical identity of Yadanzioside L is defined by the following identifiers:

IUPAC Name: methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-15,16-dihydroxy-3-[(E)-4-

hydroxy-3,4-dimethylpent-2-enoyl]oxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-

dioxapentacyclo[12.5.0.0¹,⁶.0²,¹⁷.0⁸,¹³]nonadec-9-ene-17-carboxylate[1]
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CAS Number: 99132-97-5[1][2]

Molecular Formula: C₃₄H₄₆O₁₇[1][2]

Molecular Weight: 726.72 g/mol

Physicochemical Properties
A summary of the key physicochemical properties of Yadanzioside L is presented in the table

below. This data is essential for its handling, formulation, and interpretation of biological activity.

Property Value Source

Molecular Formula C₃₄H₄₆O₁₇

Molecular Weight 726.72 g/mol

CAS Number 99132-97-5

Appearance White to off-white solid
Inferred from related

compounds

Storage

Powder: -20°C for 2 years; In

DMSO: 4°C for 2 weeks, -80°C

for 6 months

Biological Activity
The primary reported biological activity of Yadanzioside L is its potent antiviral effect against

the Tobacco Mosaic Virus (TMV).

Anti-Tobacco Mosaic Virus (TMV) Activity
Yadanzioside L has demonstrated significant inhibitory activity against the Tobacco Mosaic

Virus, a widespread plant pathogen.

Activity IC₅₀ Source

Anti-TMV Activity 4.86 μM
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The antiviral structure-activity relationships of quassinoids against TMV have been a subject of

study, suggesting that specific structural features of these molecules are crucial for their

inhibitory effects.

Experimental Protocols
Isolation of Yadanzioside L
Yadanzioside L is isolated from the seeds of Brucea javanica. The general procedure involves

the extraction of the plant material with ethanol, followed by a series of chromatographic

separations to purify the individual quassinoids.

General Workflow for Quassinoid Isolation:

Dried Seeds of Brucea javanica Extraction with Ethanol Solvent Partitioning Column Chromatography
(Silica Gel, ODS) Preparative HPLC Purified Yadanzioside L

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Yadanzioside L.

While a specific detailed protocol for Yadanzioside L is not readily available in the public

domain, the isolation of related quassinoids from Brucea javanica typically involves the

following steps:

Extraction: The dried and powdered seeds are extracted exhaustively with ethanol at room

temperature. The solvent is then removed under reduced pressure to yield a crude extract.

Partitioning: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to

separate compounds based on their polarity.

Column Chromatography: The fraction containing the quassinoid glycosides (typically the n-

butanol fraction) is subjected to column chromatography on silica gel and/or octadecylsilyl

(ODS) silica gel. Elution is performed with a gradient of solvents, such as chloroform-

methanol or methanol-water mixtures.
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Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with

Yadanzioside L are further purified by preparative HPLC on a C18 column to yield the pure

compound.

Anti-Tobacco Mosaic Virus (TMV) Assay
The anti-TMV activity of Yadanzioside L is typically evaluated using the half-leaf or leaf-disk

method. This bioassay relies on the formation of local lesions on the leaves of a susceptible

host plant, such as Nicotiana glutinosa, upon infection with TMV. The inhibitory effect of a

compound is determined by the reduction in the number of local lesions compared to a control.

Experimental Workflow for Anti-TMV Assay:
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Preparation

Inoculation

Incubation and Observation

Data Analysis

Prepare TMV suspension

Mix TMV with Yadanzioside L
(or control buffer)

Prepare Yadanzioside L solutions
(various concentrations)

Inoculate one half of a
Nicotiana glutinosa leaf control_inocorate

Incubate plants for 2-3 days

Inoculate the other half with
TMV and control buffer

Count local lesions on
each half of the leaf

Calculate inhibition rate and IC₅₀
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Potential Cellular Effects

Potential Molecular Mechanisms

Yadanzioside L

NF-κB Pathway Inhibition MAPK Pathway Modulation Induction of Apoptosis Inhibition of Viral
Replication/Assembly

Anti-inflammatory Effects Anticancer Effects Antiviral Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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